Cas no 101396-15-0 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
• CAS No: 101396-15-0
• MF: C₉H₁₄O₇
• MW: 234.203263759613
• CID: 97586
• Update Time: 2025-04-18

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
• 2-hydroxy-2-(2-oxo-2-propan-2-yloxyethyl)butanedioate

• MDL： MFCD00060079
• Inchi： 1S/C9H14O7/c1-5(2)16-7(12)4-9(15,8(13)14)3-6(10)11/h5,15H,3-4H2,1-2H3,(H,10,11)(H,13,14)
• InChI Key： SKHXHUZZFVMERR-UHFFFAOYSA-N
• SMILES： CC(OC(CC(C(=O)O)(CC(=O)O)O)=O)C

Computed Properties

• Exact Mass: 234.07392
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 126.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives